Cas no 61936-78-5 (1,4-Dioxaspiro[4.11]hexadec-6-ene, 16-ethyl-)
61936-78-5 structure
Product Name:1,4-Dioxaspiro[4.11]hexadec-6-ene, 16-ethyl-
CAS No:61936-78-5
MF:C16H28O2
MW:252.392325401306
CID:1631071
PubChem ID:165356234
Update Time:2025-04-21
1,4-Dioxaspiro[4.11]hexadec-6-ene, 16-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Dioxaspiro[4.11]hexadec-6-ene, 16-ethyl-
- 16-Ethyl-1,4-dioxaspiro[4.11]hexadec-6-ene
- DTXSID001266192
- 61936-78-5
-
- Inchi: 1S/C16H28O2/c1-2-15-11-9-7-5-3-4-6-8-10-12-16(15)17-13-14-18-16/h10,12,15H,2-9,11,13-14H2,1H3/b12-10+
- InChI Key: XPBXVOIGHZEZOV-ZRDIBKRKSA-N
- SMILES: O1CCOC21C=CCCCCCCCCC2CC |t:6|
Computed Properties
- Exact Mass: 252.20904
- Monoisotopic Mass: 252.208930132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
1,4-Dioxaspiro[4.11]hexadec-6-ene, 16-ethyl- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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